8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 843636-52-2
Cat. No.: VC4813509
Molecular Formula: C31H33N5O2
Molecular Weight: 507.638
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 843636-52-2 |
|---|---|
| Molecular Formula | C31H33N5O2 |
| Molecular Weight | 507.638 |
| IUPAC Name | 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C31H33N5O2/c1-33-29-28(30(37)34(2)31(33)38)36(20-12-19-24-13-6-3-7-14-24)27(32-29)23-35(21-25-15-8-4-9-16-25)22-26-17-10-5-11-18-26/h3-11,13-18H,12,19-23H2,1-2H3 |
| Standard InChI Key | OQMOVHZDQUNLRW-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN(CC3=CC=CC=C3)CC4=CC=CC=C4)CCCC5=CC=CC=C5 |
Introduction
Synthesis of Purine Derivatives
The synthesis of purine derivatives typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to monitor the progress of reactions and confirm the structure of intermediates and final products.
Structural Characteristics
Purine derivatives, including those with modifications like 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione, feature a purine ring system substituted at various positions. The presence of functional groups such as dibenzylamino and phenylpropyl indicates potential interactions with biological systems, which could influence their pharmacological properties.
Table: Comparison of Purine Derivatives
| Compound | Molecular Formula | Molecular Weight (g/mol) | Potential Applications |
|---|---|---|---|
| 8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(3-phenylpropyl)purine-2,6-dione | Not specified | Approximately 414.5 | Neurological conditions |
| 8-{[Benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione | Not specified | Not available | Research applications |
| 8-[(Dibenzylamino)methyl]-1,3-dimethyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione | Not specified | Not available | Potential pharmaceutical |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume